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Compound of Interest

Compound Name: BDM91514

Cat. No.: B12396622 Get Quote

Application Note and Protocol

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of BDM91514, an inhibitor of the AcrB efflux pump. The provided guidelines are

intended for researchers, scientists, and drug development professionals to ensure accurate

and reproducible experimental results. This guide includes information on the chemical

properties of BDM91514, recommended solvents, and step-by-step instructions for preparing

high-concentration stock solutions.

Introduction
BDM91514 is a chemical compound that has been identified as an inhibitor of the AcrB efflux

pump, a key component of multidrug resistance in Gram-negative bacteria. Accurate

preparation of BDM91514 stock solutions is critical for in vitro and in vivo studies investigating

its efficacy and mechanism of action. This protocol outlines the necessary steps to ensure

consistent and reliable preparation of these solutions.

Chemical and Physical Properties
A summary of the key quantitative data for BDM91514 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 381.69 g/mol MedchemExpress

CAS Number 2892824-90-5 MedchemExpress

Solubility Soluble in DMSO. Inferred from supplier data

Storage (Solid)
Store at -20°C for long-term

storage.

General laboratory best

practice

Storage (in DMSO)
Store at -20°C or -80°C in

aliquots.

General laboratory best

practice

Experimental Protocols
Materials and Equipment

BDM91514 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM BDM91514 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of BDM91514 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various assays.

Step-by-Step Procedure:
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Equilibrate BDM91514: Before opening, allow the vial of BDM91514 powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming on

the compound.

Weighing the Compound: In a suitable, clean weighing vessel, carefully weigh out the

desired amount of BDM91514 powder using a calibrated analytical balance. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.817 mg of BDM91514.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 381.69 g/mol = 0.003817 g = 3.817 mg

Dissolving the Compound: Transfer the weighed BDM91514 powder to a sterile

microcentrifuge tube or vial. Add the calculated volume of anhydrous, sterile DMSO. For

3.817 mg of BDM91514, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the

compound is completely dissolved. If necessary, gentle warming (e.g., in a 37°C water bath

for a few minutes) or sonication can be used to aid dissolution. Visually inspect the solution

to ensure no solid particles remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or

-80°C for long-term storage.

Visualizations
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps involved in the preparation of a BDM91514
stock solution.
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Equilibrate BDM91514 Powder to Room Temperature

Weigh BDM91514 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for BDM91514 Stock Solution Preparation.

Safety Precautions
BDM91514 is a chemical compound for research use only. Standard laboratory safety practices

should be followed. Wear appropriate personal protective equipment, including a lab coat,

gloves, and safety glasses, when handling the compound and its solutions. Avoid inhalation of

the powder and contact with skin and eyes. In case of contact, wash the affected area

immediately with plenty of water. Consult the Safety Data Sheet (SDS) for more detailed safety

information.
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To cite this document: BenchChem. [A Comprehensive Guide to the Preparation of
BDM91514 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396622#a-guide-to-preparing-bdm91514-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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